Cas no 4430-47-1 (1,3-Benzodioxol-5-ylmethyl isothiocyanate)

• Product Name: 1,3-Benzodioxol-5-ylmethyl isothiocyanate
• CAS No: 4430-47-1
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD00041217
• CID: 85040
• PubChem ID: 2795371
• Update Time: 2025-06-09

1,3-Benzodioxol-5-ylmethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4-(Methylenedioxy)benzyl isothiocyanate
• 5-Isothiocyanatomethyl-1,3-benzodioxole
• 1,3-Benzodioxol-5-ylmethyl isothiocyanate
• 5-(isothiocyanatomethyl)-1,3-benzodioxole
• 5-(isothiocyanatomethyl)benzo[d][1,3]dioxole
• EN300-01264
• PD138985
• 5-(isothiocyanatomethyl)-2H-1,3-benzodioxole
• ?3,4-(METHYLENEDIOXY)BENZYL ISOTHIOCYANATE
• FT-0614108
• 4430-47-1
• 1,3-benzodioxol-5-yl methylisothiocyanate
• DTXSID20383640
• AKOS000116661
• 5-(isothiocyanatomethyl)-1,3-dioxaindane
• AT38421
• BDBM50073652
• Z104482848
• CHEMBL3409230
• A826536
• SCHEMBL2346947
• FS-3875
• 3,4-Methylenedioxybenzyl isothiocyanate
• MFCD00041217
• DB-021958
• STK801413
• BBL027970

• MDL： MFCD00041217
• Inchi： 1S/C9H7NO2S/c13-5-10-4-7-1-2-8-9(3-7)12-6-11-8/h1-3H,4,6H2
• InChI Key： PUJWRDBPAFJUJW-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC2=C(C=1)OCO2
• BRN： 1428941

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.32
• Boiling Point: 140 °C
• Flash Point: 139-140°C/1mm
• Refractive Index: 1.6150
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 62.91000
• LogP: 2.01810
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

1,3-Benzodioxol-5-ylmethyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 1,3-Benzodioxol-5-ylmethyl isothiocyanate

Recent Advances in the Study of 1,3-Benzodioxol-5-ylmethyl isothiocyanate (CAS: 4430-47-1): A Comprehensive Research Brief

1,3-Benzodioxol-5-ylmethyl isothiocyanate (CAS: 4430-47-1) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its mechanisms of action, pharmacological properties, and potential uses in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current research and future applications.

The compound, derived from the hydrolysis of glucosinolates found in certain cruciferous vegetables, has demonstrated notable biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that 1,3-Benzodioxol-5-ylmethyl isothiocyanate exhibits potent inhibitory effects on key enzymes involved in cancer cell proliferation, such as histone deacetylases (HDACs). These findings suggest its potential as a lead compound for developing novel HDAC inhibitors in cancer therapy.

Further research has focused on the compound's role in modulating oxidative stress and inflammation. A recent in vitro study demonstrated that 1,3-Benzodioxol-5-ylmethyl isothiocyanate significantly reduces the production of reactive oxygen species (ROS) and pro-inflammatory cytokines in macrophage cells. This dual action positions it as a promising candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's ability to activate the Nrf2 pathway, a critical regulator of cellular antioxidant responses.

In addition to its therapeutic potential, recent advancements in the synthesis and formulation of 1,3-Benzodioxol-5-ylmethyl isothiocyanate have been reported. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is crucial for scaling up production for preclinical and clinical studies. Furthermore, novel drug delivery systems, such as nanoparticle encapsulation, have been explored to improve the compound's bioavailability and target specificity.

Despite these promising findings, challenges remain in translating the research into clinical applications. Issues such as stability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the growing body of evidence underscores the importance of 1,3-Benzodioxol-5-ylmethyl isothiocyanate as a versatile and potent bioactive compound with wide-ranging implications for drug discovery and development. Continued research in this area holds the potential to unlock new therapeutic avenues for treating complex diseases.